Cas no 496864-02-9 (Benzonitrile, 4-(4H-pyrrolo[2,3-b]pyrazin-6-yl)-)
![Benzonitrile, 4-(4H-pyrrolo[2,3-b]pyrazin-6-yl)- structure](https://www.kuujia.com/scimg/cas/496864-02-9x500.png)
496864-02-9 structure
Product name:Benzonitrile, 4-(4H-pyrrolo[2,3-b]pyrazin-6-yl)-
CAS No:496864-02-9
MF:C13H8N4
MW:220.229421615601
CID:1529307
Benzonitrile, 4-(4H-pyrrolo[2,3-b]pyrazin-6-yl)- Chemical and Physical Properties
Names and Identifiers
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- Benzonitrile, 4-(4H-pyrrolo[2,3-b]pyrazin-6-yl)-
- Benzonitrile, 4-(5H-pyrrolo[2,3-b]pyrazin-6-yl)-
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- Inchi: 1S/C13H8N4/c14-8-9-1-3-10(4-2-9)11-7-12-13(17-11)16-6-5-15-12/h1-7H,(H,16,17)
- InChI Key: LJVIXSSNTIXTNB-UHFFFAOYSA-N
- SMILES: C(#N)C1=CC=C(C2NC3=NC=CN=C3C=2)C=C1
Computed Properties
- Exact Mass: 220.07504
Experimental Properties
- Density: 1.38±0.1 g/cm3(Predicted)
- PSA: 61.07
- pka: 10.41±0.50(Predicted)
Benzonitrile, 4-(4H-pyrrolo[2,3-b]pyrazin-6-yl)- Related Literature
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Alberto Arce,Martyn J. Earle,Kenneth R. Seddon,Ana Soto Green Chem., 2008,10, 1294-1300
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Tanumoy Dhawa,Ananta Hazra,Arpita Barma,Kunal Pal,Parimal Karmakar,Partha Roy RSC Adv., 2020,10, 15501-15513
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Yi Fang,Zi-Xiong Lin,Tian-Zhu Xie,Yong-Fan Zhang,Li-Ming Wu RSC Adv., 2019,9, 1047-1054
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Shiqiang Luo,Weiwei Sun,Jianhuang Ke,Yiqi Wang,Shuangke Liu,Xiaobin Hong,Yujie Li,Yufang Chen,Wei Xie,Chunman Zheng Nanoscale, 2018,10, 22601-22611
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Wenwen Peng,Jingwei Wan,Bing Xie,Xuebing Ma Org. Biomol. Chem., 2014,12, 8336-8345
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Cécile Roche,Jean-Pierre Sauvage,Angélique Sour,Nathan L. Strutt New J. Chem., 2011,35, 2820-2825
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Soheila Khajeh Dangolani,Farhad Panahi,Maryam Nourisefat,Ali Khalafi-Nezhad RSC Adv., 2016,6, 92316-92324
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Jean-François Lambert,Maguy Jaber,Thomas Georgelin,Lorenzo Stievano Phys. Chem. Chem. Phys., 2013,15, 13371-13380
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Song-Bo Lu,Hongxin Chai,Jas S. Ward,Mao Quan,Jin Zhang,Kari Rissanen,Ray Luo Chem. Commun., 2020,56, 888-891
496864-02-9 (Benzonitrile, 4-(4H-pyrrolo[2,3-b]pyrazin-6-yl)-) Related Products
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